Cas no 2172024-87-0 ((2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine)

• Product Name: (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine
• CAS No: 2172024-87-0
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 6478636
• PubChem ID: 165862783
• Update Time: 2025-06-08

(2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine
• EN300-1289822
• 2172024-87-0
• (2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}ethyl)(methyl)amine

• Inchi： 1S/C8H12ClNOS/c1-10-4-5-12-6-7-2-3-8(9)11-7/h2-3,10H,4-6H2,1H3
• InChI Key： YQACBQUDGWZZMS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSCCNC)O1

Computed Properties

• Exact Mass: 205.0328129g/mol
• Monoisotopic Mass: 205.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.5Ų

Additional information on (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine

Comprehensive Analysis of (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine (CAS No. 2172024-87-0)

The compound (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine (CAS No. 2172024-87-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a 5-chlorofuran-2-yl moiety, a methylsulfanyl linker, and a methylamine terminus. This combination of features makes it a subject of interest in pharmaceutical research, agrochemical development, and material science applications.

In recent years, the demand for heterocyclic compounds like (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine has surged due to their versatility in drug discovery. Researchers are particularly intrigued by the furan ring system, which is known for its bioactivity and potential in treating various conditions. The presence of a chlorine atom at the 5-position of the furan ring enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry.

The methylsulfanyl group in (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine introduces a sulfur-containing linkage, which is increasingly relevant in the design of bioactive molecules. Sulfur atoms are known to improve pharmacokinetic properties, such as metabolic stability and membrane permeability. This has led to a growing interest in sulfur-containing compounds among medicinal chemists and researchers exploring novel therapeutic agents.

From a synthetic perspective, CAS No. 2172024-87-0 represents a challenging yet rewarding target for organic chemists. The compound's structure requires careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in catalysis and green chemistry have opened new avenues for the efficient synthesis of such molecules, aligning with the global push toward sustainable practices in chemical manufacturing.

In the context of agrochemicals, (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine has shown promise as a potential building block for crop protection agents. The furan and amine functionalities are often associated with pesticidal and herbicidal activities, making this compound a candidate for further investigation in agricultural applications. With the rising focus on food security and sustainable farming, such innovations are critical to addressing global challenges.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are also areas of active research. Understanding these parameters is essential for its potential integration into formulations or delivery systems. For instance, the amine group can be protonated to improve water solubility, while the chlorofuran moiety may influence lipophilicity, affecting its distribution in biological systems.

As the scientific community continues to explore CAS No. 2172024-87-0, its applications in material science are also being uncovered. The combination of a furan ring and a sulfur-containing side chain could contribute to the development of advanced polymers or coatings with unique properties. This aligns with the growing demand for high-performance materials in industries ranging from electronics to automotive.

In summary, (2-{(5-chlorofuran-2-yl)methylsulfanyl}ethyl)(methyl)amine (CAS No. 2172024-87-0) is a multifaceted compound with significant potential across multiple disciplines. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the realms of drug discovery, agrochemicals, and material innovation. As scientific advancements progress, this compound may play a pivotal role in addressing some of the most pressing challenges in modern chemistry and beyond.